N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide

• Molecular Formula: C21H18FNO3
• Molecular Weight: 351.4 g/mol
• IUPAC Name: N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide
• InChI: InChI=1S/C21H18FNO3/c1-25-17-5-4-6-18(13-17)26-14-15-9-11-16(12-10-15)21(24)23-20-8-3-2-7-19(20)22/h2-13H,14H2,1H3,(H,23,24)
• InChI Key: XCAPJUMUUYGARN-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC=C1)OCC2=CC=C(C=C2)C(=O)NC3=CC=CC=C3F

Description

N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide, also known as GW3965, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of liver X receptor (LXR) agonists, which are known to modulate various physiological processes including cholesterol metabolism, inflammation, and glucose homeostasis.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide involves the activation of LXR, which is a transcription factor that regulates the expression of genes involved in cholesterol metabolism and inflammation. Upon binding to LXR, N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide induces the expression of genes involved in reverse cholesterol transport, leading to a reduction in cholesterol levels in the body. In addition, N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide has been shown to reduce inflammation by inhibiting the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide has been shown to have several biochemical and physiological effects in various disease models. In atherosclerosis models, N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide has been shown to reduce plaque formation and improve lipid metabolism. In diabetes models, N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide has been shown to improve glucose homeostasis and reduce insulin resistance. In cancer models, N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide has been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide in lab experiments is its specificity for LXR, which allows for the selective modulation of cholesterol metabolism and inflammation. In addition, N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide has been shown to have good pharmacokinetic properties, making it a suitable candidate for in vivo studies. However, one of the limitations of using N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide is its potential toxicity, which needs to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the research on N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide. One direction is to further investigate the potential therapeutic applications of this compound in various diseases including atherosclerosis, diabetes, and cancer. Another direction is to explore the molecular mechanisms underlying the effects of N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide on cholesterol metabolism and inflammation. Furthermore, the development of more potent and selective LXR agonists based on the structure of N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide could lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide involves several steps. The first step is the preparation of 2-fluoroaniline, which is then reacted with 4-[(3-methoxyphenoxy)methyl]benzoyl chloride to obtain the desired product. The final compound is purified using various chromatographic techniques to obtain a high purity product.

Scientific Research Applications

N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases including atherosclerosis, diabetes, and cancer. The compound has been shown to modulate the activity of LXR, which plays a critical role in regulating lipid metabolism and inflammation. In addition, N-(2-fluorophenyl)-4-[(3-methoxyphenoxy)methyl]benzamide has been shown to inhibit the proliferation of cancer cells, suggesting its potential as an anticancer agent.